1-(1,4-dimethyl-1H-pyrazol-5-yl)-N-(4-methoxybenzyl)methanamine

• Molecular Formula: C14H20ClN3O
• Molecular Weight: 281.78 g/mol
• IUPAC Name: N-[(2,4-dimethylpyrazol-3-yl)methyl]-1-(4-methoxyphenyl)methanamine;hydrochloride
• InChI: InChI=1S/C14H19N3O.ClH/c1-11-8-16-17(2)14(11)10-15-9-12-4-6-13(18-3)7-5-12;/h4-8,15H,9-10H2,1-3H3;1H
• InChI Key: ZHAOGPCBCBBUST-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(N=C1)C)CNCC2=CC=C(C=C2)OC.Cl

Description

This compound is a methanamine derivative featuring a 1,4-dimethylpyrazole core and a 4-methoxybenzyl substituent. Its molecular formula is C₁₄H₂₀N₃O, with a molecular weight of 246.33 g/mol (calculated). While direct pharmacological or biological data for this compound are absent in the provided evidence, its structural analogs suggest applications in medicinal chemistry or agrochemical research .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(1,4-dimethyl-1H-pyrazol-5-yl)-N-(4-methoxybenzyl)methanamine typically involves the following steps:

Formation of the pyrazole ring: This can be achieved by the cyclization of appropriate hydrazine derivatives with 1,3-diketones under acidic or basic conditions.

Alkylation: The pyrazole ring is then alkylated with 1,4-dimethyl groups using alkyl halides in the presence of a base.

Reductive amination: The final step involves the reductive amination of the pyrazole derivative with 4-methoxybenzaldehyde in the presence of a reducing agent like sodium borohydride or hydrogen gas over a catalyst.

Industrial Production Methods

Industrial production methods would likely involve optimization of the above synthetic routes to maximize yield and purity while minimizing cost and environmental impact. This could include the use of continuous flow reactors, advanced purification techniques, and green chemistry principles.

Chemical Reactions Analysis

Types of Reactions

1-(1,4-dimethyl-1H-pyrazol-5-yl)-N-(4-methoxybenzyl)methanamine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction can be performed using reducing agents like lithium aluminum hydride or catalytic hydrogenation.

Substitution: Nucleophilic or electrophilic substitution reactions can occur at the pyrazole ring or the benzylamine moiety.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether or hydrogen gas over a palladium catalyst.

Substitution: Halogenating agents like N-bromosuccinimide for electrophilic substitution, or nucleophiles like amines for nucleophilic substitution.

Major Products

The major products formed from these reactions would depend on the specific conditions and reagents used. For example, oxidation might yield a carboxylic acid derivative, while reduction could produce a fully saturated amine.

Scientific Research Applications

Medicinal Chemistry

1-(1,4-dimethyl-1H-pyrazol-5-yl)-N-(4-methoxybenzyl)methanamine has garnered attention for its potential as a therapeutic agent. Its applications include:

• Anticancer Activity : Studies have shown that pyrazole derivatives can inhibit the growth of various cancer cell lines. For example:

Cancer Type	Cell Line	IC50 (µM)
Lung Cancer	A549	49.85
Breast Cancer	MDA-MB-231	34.00
Liver Cancer	HepG2	28.50
Colorectal Cancer	HCT116	45.00

These findings indicate that the compound may induce apoptosis and inhibit cell proliferation across different cancer types .

• Anti-inflammatory Properties : Recent research indicates that pyrazole derivatives exhibit anti-inflammatory effects, making them candidates for treating inflammatory diseases .

The compound is investigated for its interaction with specific molecular targets, such as enzymes and receptors involved in disease pathways. Its unique structure allows it to modulate biological activities effectively.

Drug Development

Due to its diverse biological activities, this compound serves as a lead structure in drug discovery programs aimed at developing new therapeutic agents for conditions like cancer and inflammation .

Case Studies

Several studies highlight the effectiveness of similar compounds in clinical settings:

• A study on pyrazole derivatives demonstrated their ability to inhibit PD-1/PD-L1 interactions, which are crucial in cancer immunotherapy .
• Another investigation reported that modifications in the pyrazole structure significantly enhanced the anticancer potency against specific cell lines, emphasizing the importance of structural optimization in drug design .

Mechanism of Action

The mechanism of action of 1-(1,4-dimethyl-1H-pyrazol-5-yl)-N-(4-methoxybenzyl)methanamine would depend on its specific biological target. Generally, pyrazole derivatives can interact with enzymes, receptors, or other proteins, modulating their activity. The molecular targets and pathways involved would need to be identified through experimental studies.

Comparison with Similar Compounds

Comparison with Similar Compounds

2.1 Structural Analogues with Pyrazole Cores

(a) 1-(1,4-Dimethyl-1H-pyrazol-5-yl)methanamine (ClH dihydrochloride)

• Molecular Formula : C₆H₁₂Cl₂N₃
• Molecular Weight : 196.09 g/mol
• Key Differences: Lacks the 4-methoxybenzyl group, resulting in reduced steric bulk and lipophilicity.

(b) [5-(2,3-Dihydro-1H-indol-1-yl)-1,3-dimethyl-1H-pyrazol-4-yl]methanamine

• Molecular Formula : C₁₄H₁₈N₄
• Molecular Weight : 242.32 g/mol
• Key Differences : Replaces the 4-methoxybenzyl group with a dihydroindole substituent. The indole moiety introduces a bicyclic structure, enhancing rigidity and possibly affecting solubility. This compound’s basicity may differ due to the indole’s nitrogen atom, influencing protonation states under physiological conditions .

2.2 Methanamine Derivatives with Heterocyclic Systems

(a) N-(1H-Benzimidazol-2-yl)-1-(4-Chlorophenyl)methanamine

• Molecular Formula : C₁₄H₁₂ClN₃
• Molecular Weight : 257.72 g/mol
• Key Differences : Substitutes the pyrazole core with a benzimidazole ring and a 4-chlorophenyl group. The benzimidazole system is more planar and electron-deficient, which could enhance DNA intercalation or kinase inhibition. The 4-chloro group (electron-withdrawing) contrasts with the 4-methoxy (electron-donating) group in the target compound, affecting electronic distribution and reactivity .

(b) N-(1H-Benzimidazol-2-yl)-1-(4-Nitrophenyl)methanamine

• Molecular Formula : C₁₄H₁₂N₄O₂
• Molecular Weight : 268.28 g/mol
• Key Differences: Features a nitro group instead of methoxy. Biological studies on wheat germination inhibition suggest nitro-substituted analogs may exhibit stronger phytotoxic effects .

2.3 Complex Pyrazole-Based Derivatives

(a) 1,5-Dimethyl-4-(5-(4-(Coumarin-3-yl)-2,3-dihydro-1H-benzo[b][1,4]diazepin-2-yl)phenyl)-1,2-dihydro-3H-pyrazol-3-one

• Molecular Formula : C₃₃H₂₇N₅O₃
• Molecular Weight : 561.61 g/mol
• Key Differences : Incorporates coumarin and diazepine moieties, significantly increasing molecular complexity and weight. Such structures are designed for fluorescence-based applications or multitarget pharmacological activity, contrasting with the simpler methanamine design of the target compound .

Comparative Data Table

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Potential Applications
Target Compound	C₁₄H₂₀N₃O	246.33	1,4-Dimethylpyrazole, 4-methoxybenzyl	Medicinal chemistry, agrochemicals
1-(1,4-Dimethylpyrazol-5-yl)methanamine	C₆H₁₂Cl₂N₃	196.09	1,4-Dimethylpyrazole	Building block for synthesis
[5-(Dihydroindol-1-yl)-1,3-dimethylpyrazol-4-yl]methanamine	C₁₄H₁₈N₄	242.32	Dihydroindole	Neuropharmacology (speculative)
N-(Benzimidazol-2-yl)-1-(4-chlorophenyl)methanamine	C₁₄H₁₂ClN₃	257.72	Benzimidazole, 4-chlorophenyl	Antifungal/antibacterial agents
N-(Benzimidazol-2-yl)-1-(4-nitrophenyl)methanamine	C₁₄H₁₂N₄O₂	268.28	Benzimidazole, 4-nitrophenyl	Phytotoxicity studies
Coumarin-diazepine-pyrazolone hybrid	C₃₃H₂₇N₅O₃	561.61	Coumarin, diazepine	Fluorescent probes, multitarget drugs

Key Findings and Implications

• Substituent Effects : The 4-methoxybenzyl group in the target compound enhances lipophilicity compared to simpler pyrazole-methanamine analogs, which may improve blood-brain barrier penetration. However, this could also increase metabolic instability .
• Biological Activity : Nitro- and chloro-substituted analogs (e.g., compounds) demonstrate marked phytotoxic effects, suggesting that the target compound’s methoxy group may reduce such activity, making it safer for agricultural adjuvants .
• Synthetic Complexity : The target compound’s relatively simple structure (vs. coumarin-diazepine hybrids) facilitates scalable synthesis, advantageous for industrial applications .

Biological Activity

1-(1,4-dimethyl-1H-pyrazol-5-yl)-N-(4-methoxybenzyl)methanamine is a compound that has garnered attention due to its potential biological activities. This article aims to explore its pharmacological properties, synthesis methods, and relevant case studies that highlight its efficacy in various biological contexts.

• Molecular Formula : C13H22ClN5
• Molecular Weight : 283.8 g/mol
• CAS Number : 1856041-84-3

Pharmacological Activities

The pyrazole scaffold, particularly in the context of this compound, is known for a broad spectrum of biological activities including anti-inflammatory, antimicrobial, and anticancer properties.

1. Anti-inflammatory Activity

Research has shown that pyrazole derivatives can significantly inhibit pro-inflammatory cytokines such as TNF-α and IL-6. For instance, compounds derived from similar pyrazole structures demonstrated up to 85% inhibition of TNF-α at specific concentrations compared to standard drugs like dexamethasone .

2. Antimicrobial Activity

Studies have reported that pyrazole derivatives exhibit potent antibacterial activity against various pathogens. For example, modifications in the pyrazole structure led to enhanced activity against E. coli and S. aureus, with some derivatives showing significant inhibition at low concentrations .

3. Anticancer Activity

The anticancer potential of this compound is particularly noteworthy. Compounds containing the 1H-pyrazole structure have been evaluated against multiple cancer cell lines including breast (MDA-MB-231) and liver (HepG2) cancers, showing promising antiproliferative effects . The structure-activity relationship indicates that specific substitutions on the pyrazole ring can enhance cytotoxicity against cancer cells.

Case Studies

Several studies have highlighted the biological activity of compounds similar to 1-(1,4-dimethyl-1H-pyrazol-5-yl)-N-(4-methoxybenzyl)methanamine:

Study	Compound Tested	Biological Activity	IC50 Value
Selvam et al.	Novel 1,5-diaryl pyrazole	Antibacterial against E. coli	Not specified
Chovatia et al.	1-acetyl-3,5-diphenyl-4,5-dihydro-pyrazole	Antitubercular against MTB strain H37Rv	6.25 µg/mL
Bouabdallah et al.	N,N-bis[(3,5-dimethylpyrazol-1-yl)methyl]aniline	Cytotoxicity against Hep-2 and P815	IC50 = 3.25 mg/mL

Synthesis Methods

The synthesis of 1-(1,4-dimethyl-1H-pyrazol-5-yl)-N-(4-methoxybenzyl)methanamine typically involves multi-step organic reactions starting from readily available pyrazole precursors. The process includes:

• Formation of the pyrazole ring through condensation reactions.
• Alkylation with methoxybenzyl chloride to introduce the methoxybenzyl group.
• Final purification steps to isolate the target compound.